
preparing MI-538 stock solution and working
concentrations

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: MI-538

Cat. No.: B10800187

Get Quote

Application Notes and Protocols for MI-538
For Researchers, Scientists, and Drug Development Professionals

Introduction
MI-538 is a potent and selective small molecule inhibitor of the menin-mixed lineage leukemia

(MLL) protein-protein interaction.[1][2] It has demonstrated significant activity in preclinical

models of MLL-rearranged leukemias. This document provides detailed protocols for the

preparation of MI-538 stock solutions and its application in various in vitro assays. While MI-
538 targets the menin-MLL interaction, this document also provides a diagram of the well-

established MDM2-p53 signaling pathway, a critical axis in cancer biology that is often targeted

in drug development.

MI-538: Chemical Properties and Stock Solution
Preparation
A comprehensive summary of the chemical and physical properties of MI-538 is provided in the

table below.
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Property Value Reference

CAS Number 1857417-10-7 [3]

Molecular Formula C27H25F3N8OS [2][3]

Molecular Weight 566.6 g/mol [2][3]

Purity 98.67% [2]

Solubility
Soluble in DMSO (requires

sonication and warming)
[3]

Storage Conditions Store at -20°C [3]

Protocol for Preparing MI-538 Stock Solution
Materials:

MI-538 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heat block

Sonicator

Procedure:

Calculate the required amount of MI-538: To prepare a 10 mM stock solution, use the

following formula:

Mass (mg) = 10 mM * 566.6 g/mol * 0.001 L = 5.666 mg

Weigh the MI-538: Carefully weigh the calculated amount of MI-538 powder in a sterile

microcentrifuge tube.
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Add DMSO: Add the appropriate volume of DMSO to the tube to achieve the desired

concentration (e.g., 1 mL for a 10 mM solution).

Dissolve the compound:

Vortex the tube for 1-2 minutes.

If the compound is not fully dissolved, warm the solution to 37°C for 5-10 minutes.

Sonicate the solution for 10-15 minutes.

Sterilization (Optional): If required for your specific application, filter the stock solution

through a 0.22 µm syringe filter into a new sterile tube.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C.

Experimental Protocols: Working Concentrations
and Assays
The optimal working concentration of MI-538 will vary depending on the cell line and the

specific assay. It is recommended to perform a dose-response experiment to determine the

optimal concentration for your system.
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Assay Cell Line
Recommended
Concentration
Range

Key Findings Reference

Cell Viability

(MTT Assay)

MLL-rearranged

leukemia cells

(e.g., MOLM-13,

MV4;11)

10 nM - 1 µM

GI50 of 83 nM in

MLL leukemia

cells.[1]

[1]

Colony

Formation Assay
SEM-K2 cells 1 µM

Treatment with 1

µM MI-538 for up

to 14 days was

evaluated.[4]

[4]

Western Blotting SEM-K2 cells 1 µM

Protein levels

were assessed

after treatment

with 1 µM MI-538

for 6 days.[4]

[4]

qRT-PCR

SEM-K2,

RS4;11, and

REH cells

1 µM

Gene expression

was analyzed

after treatment

with 1 µM MI-538

for 6 days.[4]

[4]

Protocol: Cell Viability (MTT) Assay
Materials:

Cells of interest (e.g., MLL-rearranged leukemia cells)

Complete cell culture medium

96-well cell culture plates

MI-538 stock solution

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
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Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Plate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100

µL of complete medium. Incubate for 24 hours.

Treatment: Prepare serial dilutions of MI-538 in complete medium. Add 100 µL of the diluted

compound to the respective wells. Include a vehicle control (DMSO) and a no-treatment

control.

Incubation: Incubate the plate for the desired time period (e.g., 72 hours).

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.

Solubilization: Add 100 µL of solubilization solution to each well and incubate overnight at

37°C to dissolve the formazan crystals.

Measurement: Read the absorbance at 570 nm using a plate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Diagrams
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Experimental Workflow for MI-538
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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